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Compound of Interest

Compound Name: Mefenamic acid-13C6

Cat. No.: B12058308

For researchers, scientists, and drug development professionals, ensuring the safe and
compliant disposal of chemical reagents is a critical component of laboratory operations.
Mefenamic acid-13C6, a stable isotope-labeled compound, requires adherence to specific
disposal protocols for hazardous pharmaceutical waste. This guide provides essential, step-by-
step information to manage its disposal effectively, ensuring the safety of personnel and the
environment.

Waste Classification and Regulatory Overview

Mefenamic acid-13C6 is classified as a hazardous waste due to the pharmacological
properties of the parent compound, mefenamic acid. The presence of the stable, non-
radioactive carbon-13 isotope does not alter the chemical's hazardous characteristics.
Therefore, its disposal is governed by the Environmental Protection Agency's (EPA) Resource
Conservation and Recovery Act (RCRA).[1][2][3] Under RCRA, pharmaceutical waste must be
managed from "cradle-to-grave," meaning it is tracked from generation to final disposal.[2]

It is crucial to note that sewering, or flushing hazardous waste pharmaceuticals down the drain,
is strictly prohibited.[4][5]

Step-by-Step Disposal Procedures for Mefenamic Acid-
13C6

1. Waste ldentification and Segregation:
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Characterize the Waste: Identify all components of the waste stream containing Mefenamic
acid-13C6. This includes pure, unused product, contaminated personal protective equipment
(PPE), and any solutions or mixtures.

Segregate at the Source: Do not mix Mefenamic acid-13C6 waste with non-hazardous or
other types of chemical waste.[6] Use a dedicated, clearly labeled hazardous waste
container.

. Proper Containerization and Labeling:

Select an Appropriate Container: Use a container that is compatible with the chemical waste,
preventing leaks or reactions. The container must have a secure, tight-fitting lid.

Labeling: The waste container must be clearly labeled with the words "Hazardous Waste,"
the full chemical name ("Mefenamic acid-13C6"), and a clear description of the hazard (e.qg.,
"Harmful if swallowed," "Toxic").

. Accumulation and Storage in a Satellite Accumulation Area (SAA):

Designate an SAA: Store the hazardous waste container in a designated Satellite
Accumulation Area within the laboratory, at or near the point of generation, and under the
control of laboratory personnel.[6][7]

Storage Limits: Laboratories can accumulate up to 55 gallons of hazardous waste (or one
quart of acutely hazardous waste) in an SAA.[8]

Container Management: Keep the waste container closed at all times except when adding
waste.

. Arranging for Disposal:

Engage a Licensed Contractor: Hazardous waste must be disposed of through a licensed
hazardous waste disposal company.

Waste Manifest: A hazardous waste manifest will be required to track the waste from your
facility to the disposal site. This is a crucial document for regulatory compliance.
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_

Parameter Guideline Citation

Determined by the total
RCRA Generator Status amount of hazardous waste [2][5]

generated per month.

Up to 55 gallons of hazardous
SAA Storage Limit waste or 1 quart of acute [8]

hazardous waste.

Leave at least 10% headspace
Container Headspace in liquid waste containers to

allow for expansion.

Partially filled, properly labeled
o containers can remain for up to
Storage Time in SAA ] [6]
one year. Full containers must

be removed within three days.

Visualizing the Disposal Workflow

To further clarify the proper disposal pathway for Mefenamic acid-13C#6, the following diagram
illustrates the decision-making and operational steps involved.
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Mefenamic Acid-13C6 Disposal Workflow
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Caption: Disposal workflow for Mefenamic Acid-13C6 from laboratory generation to final
disposition.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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